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Compound of Interest

Compound Name: Tetrabutylammonium bibenzoate

Cat. No.: B125383 Get Quote

Tetrabutylammonium Bibenzoate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrabutylammonium bibenzoate
(CAS Number: 116263-39-9), a quaternary ammonium salt with applications in specialized

chemical synthesis. This document collates available data on its chemical and physical

properties, safety information, and its role as a nucleophilic catalyst.

Chemical and Physical Properties
Tetrabutylammonium bibenzoate, also known as N,N,N-Tributyl-1-butanaminium Bibenzoate

or Bioxyanion, is an organic salt.[1][2][3] Quantitative data for this compound is limited in

publicly available literature. The key identifiers and properties are summarized in Table 1. For

comparative reference, the properties of the closely related compound, tetrabutylammonium

benzoate, are provided in Table 2.

Table 1: Physicochemical Properties of Tetrabutylammonium Bibenzoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b125383?utm_src=pdf-interest
https://www.benchchem.com/product/b125383?utm_src=pdf-body
https://www.benchchem.com/product/b125383?utm_src=pdf-body
https://www.calpaclab.com/tetrabutylammonium-bibenzoate-500-mg/ala-t335912-500mg
https://www.scbt.com/p/tetrabutylammonium-bibenzoate-116263-39-9
https://cymitquimica.com/products/TR-T291230/116263-39-9/tetrabutylammonium-bibenzoate/
https://www.benchchem.com/product/b125383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 116263-39-9 [1][2][3][4][5]

Molecular Formula C₃₀H₄₇NO₄ [2][3][4][5]

Molecular Weight 485.70 g/mol [2][3][5]

Synonyms
N,N,N-Tributyl-1-butanaminium

Bibenzoate; Bioxyanion
[1][2][3]

Solubility
Highly soluble in organic

solvents
[4]

Table 2: Reference Physicochemical Properties of Tetrabutylammonium Benzoate

Property Value Source

CAS Number 18819-89-1 [6][7]

Molecular Formula C₂₃H₄₁NO₂ [6]

Molecular Weight 363.58 g/mol [6]

Appearance Crystals

Melting Point 64-67 °C [6][7]

Solubility
Acetonitrile: 0.1 g/mL, clear,

colorless

Safety Data Sheet Summary
Disclaimer: A specific Safety Data Sheet (SDS) for tetrabutylammonium bibenzoate (CAS

116263-39-9) was not identified in the available resources. The following information is

summarized from the SDS of a structurally related compound, tetrabutylammonium benzoate

(CAS 18819-89-1), and should be used for reference purposes only. A comprehensive risk

assessment should be conducted before handling.

Hazard Identification:
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Considered a hazardous substance.[8]

Harmful if swallowed.[8]

Causes skin irritation.[8]

Risk of serious eye damage.[8]

May be toxic to aquatic organisms.[8]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes and seek medical

attention.[8]

Skin Contact: Remove contaminated clothing and flush skin with running water.[8]

Ingestion: If swallowed, may cause corrosive damage to mucous membranes. Nausea and

vomiting may occur.[8] Seek immediate medical attention.

Handling and Storage:

Avoid all personal contact, including inhalation.[8]

Use in a well-ventilated area.[8]

Store in original, tightly closed containers.

Fire and Explosion Hazards:

Combustible solid.[8]

Combustion may produce carbon monoxide, carbon dioxide, and nitrogen oxides.[8]

Experimental Protocols and Applications
Detailed, step-by-step experimental protocols for the use of tetrabutylammonium bibenzoate
are not readily available in the surveyed literature. However, its primary application has been

identified as a nucleophilic catalyst in specific polymerization and interchange reactions.
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Catalytic Role in Polymer Synthesis:

Tetrabutylammonium bibenzoate is a useful nucleophile, capable of catalyzing the silyl

ketene acetal-initiated Group Transfer Polymerization (GTP) of alkyl acrylate monomers.[3][9]

GTP is a form of living polymerization that allows for the synthesis of polymers with controlled

molecular weight and architecture.

The general workflow for its use in GTP can be described as follows:

Initiation: The process is initiated by a silyl ketene acetal.

Catalysis: Tetrabutylammonium bibenzoate facilitates the transfer of the silyl group.

Propagation: Monomers are sequentially added to the growing polymer chain.

This compound has also been noted for its catalytic activity in carbonate interchange reactions

involving aromatic biphenols and diphenyl carbonate.

The catalytic function of tetrabutylammonium bibenzoate is depicted in the following logical

diagram:

Catalytic Role of Tetrabutylammonium Bibenzoate

Tetrabutylammonium Bibenzoate

Acts as Nucleophilic Catalyst

Group Transfer Polymerization
(Alkyl Acrylate Monomers)

Carbonate Interchange Reaction
(Aromatic Biphenols)
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Click to download full resolution via product page

Caption: Logical diagram of tetrabutylammonium bibenzoate's catalytic activity.

Signaling Pathways
There is no information available in the reviewed literature to suggest that

tetrabutylammonium bibenzoate is involved in any biological signaling pathways. Its use

appears to be confined to chemical synthesis applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. scbt.com [scbt.com]

3. cymitquimica.com [cymitquimica.com]

4. Tetrabutylammonium bibenzoate (116263-39-9) for sale [vulcanchem.com]

5. Tetrabutylammonium bibenzoate | CAS: 116263-39-9 | Chemical Product | FINETECH
INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical
Reagents Supplier [finetechnology-ind.com]

6. TETRABUTYLAMMONIUM BENZOATE CAS#: 18819-89-1 [amp.chemicalbook.com]

7. TETRABUTYLAMMONIUM BENZOATE;18819-89-1 [axsyn.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. Tetrabutylammonium benzoate | 18819-89-1 | Benchchem [benchchem.com]

To cite this document: BenchChem. [tetrabutylammonium bibenzoate CAS number and
safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125383#tetrabutylammonium-bibenzoate-cas-
number-and-safety-data-sheet]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b125383?utm_src=pdf-body-img
https://www.benchchem.com/product/b125383?utm_src=pdf-body
https://www.benchchem.com/product/b125383?utm_src=pdf-body
https://www.benchchem.com/product/b125383?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/tetrabutylammonium-bibenzoate-500-mg/ala-t335912-500mg
https://www.scbt.com/p/tetrabutylammonium-bibenzoate-116263-39-9
https://cymitquimica.com/products/TR-T291230/116263-39-9/tetrabutylammonium-bibenzoate/
https://www.vulcanchem.com/product/vc21125681
https://www.finetechnology-ind.com/product/detail/116263-39-9
https://www.finetechnology-ind.com/product/detail/116263-39-9
https://www.finetechnology-ind.com/product/detail/116263-39-9
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4387189_EN.htm
http://www.axsyn.com/prodinfo/?id=AX-07YR
https://datasheets.scbt.com/sc-237011.pdf
https://www.benchchem.com/product/b099290
https://www.benchchem.com/product/b125383#tetrabutylammonium-bibenzoate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b125383#tetrabutylammonium-bibenzoate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b125383#tetrabutylammonium-bibenzoate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b125383#tetrabutylammonium-bibenzoate-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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